(±)-Vestitol
(±)-Vestitol
Vestitol is a member of the class of hydroxyisoflavans that is isoflavan substituted by hydroxy groups at positions 7 and 2' and a methoxy group at position 4'. Isolated from Glycyrrhiza uralensis, it exhibits anti-inflammatory activity. It has a role as an anti-inflammatory agent, a plant metabolite and a phytoalexin. It is an aromatic ether, a member of hydroxyisoflavans and a methoxyisoflavan.
(-)-Vestitol belongs to the class of organic compounds known as 4'-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C4' atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one (-)-Vestitol is considered to be a practically insoluble (in water) and relatively neutral molecule. Outside of the human body, (-)-vestitol can be found in a number of food items such as yellow pond-lily, sweet marjoram, garden onion, and arctic blackberry. This makes (-)-vestitol a potential biomarker for the consumption of these food products.
(-)-Vestitol belongs to the class of organic compounds known as 4'-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C4' atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one (-)-Vestitol is considered to be a practically insoluble (in water) and relatively neutral molecule. Outside of the human body, (-)-vestitol can be found in a number of food items such as yellow pond-lily, sweet marjoram, garden onion, and arctic blackberry. This makes (-)-vestitol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
56701-24-7
VCID:
VC0031614
InChI:
InChI=1S/C16H16O4/c1-19-13-4-5-14(15(18)8-13)11-6-10-2-3-12(17)7-16(10)20-9-11/h2-5,7-8,11,17-18H,6,9H2,1H3
SMILES:
COC1=CC(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)O
Molecular Formula:
C16H16O4
Molecular Weight:
272.29 g/mol
(±)-Vestitol
CAS No.: 56701-24-7
Reference Standards
VCID: VC0031614
Molecular Formula: C16H16O4
Molecular Weight: 272.29 g/mol
| CAS No. | 56701-24-7 |
|---|---|
| Product Name | (±)-Vestitol |
| Molecular Formula | C16H16O4 |
| Molecular Weight | 272.29 g/mol |
| IUPAC Name | 3-(2-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol |
| Standard InChI | InChI=1S/C16H16O4/c1-19-13-4-5-14(15(18)8-13)11-6-10-2-3-12(17)7-16(10)20-9-11/h2-5,7-8,11,17-18H,6,9H2,1H3 |
| Standard InChIKey | XRVFNNUXNVWYTI-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)O |
| Canonical SMILES | COC1=CC(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)O |
| Appearance | Powder |
| Description | Vestitol is a member of the class of hydroxyisoflavans that is isoflavan substituted by hydroxy groups at positions 7 and 2' and a methoxy group at position 4'. Isolated from Glycyrrhiza uralensis, it exhibits anti-inflammatory activity. It has a role as an anti-inflammatory agent, a plant metabolite and a phytoalexin. It is an aromatic ether, a member of hydroxyisoflavans and a methoxyisoflavan. (-)-Vestitol belongs to the class of organic compounds known as 4'-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C4' atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one (-)-Vestitol is considered to be a practically insoluble (in water) and relatively neutral molecule. Outside of the human body, (-)-vestitol can be found in a number of food items such as yellow pond-lily, sweet marjoram, garden onion, and arctic blackberry. This makes (-)-vestitol a potential biomarker for the consumption of these food products. |
| Synonyms | vestitol |
| PubChem Compound | 92503 |
| Last Modified | Nov 11 2021 |
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